5-Cyclohexyl-1-(2-ethoxyphenyl)-1,3,5-triazinane-2-thione

• Molecular Formula: C17H25N3OS
• Molecular Weight: 319.5 g/mol
• IUPAC Name: 5-cyclohexyl-1-(2-ethoxyphenyl)-1,3,5-triazinane-2-thione
• InChI: InChI=1S/C17H25N3OS/c1-2-21-16-11-7-6-10-15(16)20-13-19(12-18-17(20)22)14-8-4-3-5-9-14/h6-7,10-11,14H,2-5,8-9,12-13H2,1H3,(H,18,22)
• InChI Key: ITSIPQHOTOMCRU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CN(CNC2=S)C3CCCCC3
• solubility: >47.9 [ug/mL] (The mean of the results at pH 7.4)

Description

5-Cyclohexyl-1-(2-ethoxyphenyl)-1,3,5-triazinane-2-thione is an organic compound belonging to the class of triazinanes This compound features a triazinane ring substituted with a cyclohexyl group and an ethoxyphenyl group, along with a thione functional group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclohexyl-1-(2-ethoxyphenyl)-1,3,5-triazinane-2-thione typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of cyclohexylamine with 2-ethoxybenzaldehyde to form an intermediate Schiff base, which is then cyclized with thiourea under acidic conditions to yield the desired triazinane-thione compound.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent reaction conditions and high yields. The process may also involve purification steps such as recrystallization or chromatography to obtain the compound